Cas no 1699512-55-4 (4-(3-Aminophenyl)piperidine-4-carboxylic acid)

4-(3-Aminophenyl)piperidine-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its bifunctional structure featuring both an aromatic amine and a carboxylic acid group. This compound serves as a key building block in pharmaceutical research, enabling the development of bioactive molecules and drug candidates. Its piperidine core enhances conformational rigidity, while the 3-aminophenyl substituent provides a reactive site for further derivatization. The carboxylic acid moiety allows for facile conjugation or salt formation, improving solubility and bioavailability. This compound is particularly useful in medicinal chemistry for designing CNS-targeted agents, receptor modulators, and peptidomimetics. Its stability and synthetic flexibility make it a reliable choice for advanced chemical applications.
4-(3-Aminophenyl)piperidine-4-carboxylic acid structure
1699512-55-4 structure
Product Name:4-(3-Aminophenyl)piperidine-4-carboxylic acid
CAS No:1699512-55-4
MF:C12H16N2O2
MW:220.267642974854
CID:6428841
PubChem ID:103194003
Update Time:2025-06-09

4-(3-Aminophenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-aminophenyl)piperidine-4-carboxylic acid
    • EN300-1153870
    • 1699512-55-4
    • 4-(3-Aminophenyl)piperidine-4-carboxylic acid
    • Inchi: 1S/C12H16N2O2/c13-10-3-1-2-9(8-10)12(11(15)16)4-6-14-7-5-12/h1-3,8,14H,4-7,13H2,(H,15,16)
    • InChI Key: VLSVOZSTHRYZBZ-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC=C(C=2)N)CCNCC1)=O

Computed Properties

  • Exact Mass: 220.121177757g/mol
  • Monoisotopic Mass: 220.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 75.4Ų

4-(3-Aminophenyl)piperidine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1153870-0.05g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
0.05g
$1129.0 2023-05-26
Enamine
EN300-1153870-0.1g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
0.1g
$1183.0 2023-05-26
Enamine
EN300-1153870-0.25g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
0.25g
$1235.0 2023-05-26
Enamine
EN300-1153870-0.5g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
0.5g
$1289.0 2023-05-26
Enamine
EN300-1153870-1.0g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
1g
$1343.0 2023-05-26
Enamine
EN300-1153870-2.5g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
2.5g
$2631.0 2023-05-26
Enamine
EN300-1153870-5.0g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
5g
$3894.0 2023-05-26
Enamine
EN300-1153870-10.0g
4-(3-aminophenyl)piperidine-4-carboxylic acid
1699512-55-4
10g
$5774.0 2023-05-26

Additional information on 4-(3-Aminophenyl)piperidine-4-carboxylic acid

Introduction to 4-(3-Aminophenyl)piperidine-4-carboxylic acid (CAS No. 1699512-55-4)

4-(3-Aminophenyl)piperidine-4-carboxylic acid, identified by the chemical abstracts service number 1699512-55-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core linked to a 3-aminophenyl group, has garnered attention due to its structural versatility and potential biological activities. The piperidine ring is a common motif in drug design, known for its ability to enhance oral bioavailability and binding affinity to biological targets. The presence of an amine group on the phenyl ring introduces further functionalization possibilities, making it a valuable scaffold for the development of novel therapeutic agents.

The compound's structural features position it as a promising candidate for further investigation in various therapeutic areas. Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing complex diseases. 4-(3-Aminophenyl)piperidine-4-carboxylic acid exemplifies this trend, as its framework can be modified to target specific enzymes or receptors involved in metabolic disorders, neurodegenerative diseases, and even certain types of cancer.

In the context of current research, 4-(3-Aminophenyl)piperidine-4-carboxylic acid has been explored for its potential role in modulating neurotransmitter systems. Piperidine derivatives are well-documented for their interactions with serotonin and dopamine receptors, which are central to regulating mood, cognition, and movement. The introduction of an amino group on the phenyl ring may enhance these interactions, making the compound a candidate for treating conditions such as depression, anxiety, and Parkinson's disease. Preliminary studies have suggested that derivatives of this compound may exhibit significant pharmacological effects when properly optimized.

The synthesis of 4-(3-Aminophenyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization at the 3-position of the phenyl ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for transitioning from laboratory-scale research to industrial applications.

From a medicinal chemistry perspective, 4-(3-Aminophenyl)piperidine-4-carboxylic acid serves as a versatile building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the piperidine or phenyl rings, researchers can gain insights into how different chemical moieties influence biological activity. This approach has been instrumental in developing drugs with improved efficacy and reduced side effects. For instance, modifications at the 4-position of the piperidine ring can alter solubility and metabolic stability, while changes at the phenyl ring can fine-tune receptor binding affinity.

The compound's potential extends beyond traditional small-molecule drug applications. Its structural framework is amenable to polymerization or conjugation with other biomolecules, opening avenues for targeted drug delivery systems. Nanotechnology-based approaches have been explored to incorporate 4-(3-Aminophenyl)piperidine-4-carboxylic acid into polymeric nanoparticles or liposomes, which can enhance drug penetration across biological barriers and improve therapeutic outcomes.

Regulatory considerations play a critical role in advancing compounds like 4-(3-Aminophenyl)piperidine-4-carboxylic acid into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for human testing. Additionally, thorough toxicological assessments are necessary to evaluate potential risks associated with prolonged exposure to this compound or its derivatives.

The future directions for research on 4-(3-Aminophenyl)piperidine-4-carboxylic acid include exploring its role in modulating immune responses and inflammation. Piperidine derivatives have shown promise in preclinical models as immunomodulators, potentially offering new treatments for autoimmune diseases or chronic inflammatory conditions. Furthermore, computational modeling techniques such as molecular docking and virtual screening are being employed to predict novel interactions between this compound and biological targets, accelerating the discovery process.

In conclusion, 4-(3-Aminophenyl)piperidine-4-carboxylic acid (CAS No. 1699512-55-4) represents a fascinating area of study within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further development into therapeutic agents addressing various human health challenges. As research continues to uncover new applications and synthetic strategies,this compound is poised to make significant contributions to medicinal biology and drug discovery。

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.